Cas no 2098345-72-1 (5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile)

• Product Name: 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CAS No: 2098345-72-1
• MF: C₇H₂ClFN₄
• MW: 196.568982601166
• CID: 5296704
• Update Time: 2026-03-10

5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• CID 129137796
• 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 5-chloro-6-fluoro-

• Inchi： 1S/C7H2ClFN4/c8-6-5(9)3-13-7(12-6)4(1-10)2-11-13/h2-3H
• InChI Key： CKYOMBFUCTVMNB-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C=NN1C=C(F)C(Cl)=N2

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• pka: -4.23±0.40(Predicted)

Additional information on 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile

5-Chloro-6-Fluoropyrazolo[1,5-a]Pyrimidine-3-Carbonitrile: A Comprehensive Overview

5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile, with the CAS number 2098345-72-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyrazolo[1,5-a]pyrimidine core substituted with chlorine, fluorine, and a cyano group. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile typically involves multi-step organic reactions, often utilizing microwave-assisted techniques to enhance reaction efficiency. Recent advancements in microwave synthesis have enabled the production of this compound with high yield and purity. Researchers have explored various precursor molecules and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

In terms of physical properties, 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which suggests potential applications in optoelectronic materials. Additionally, the compound demonstrates moderate stability under ambient conditions but requires protection from moisture and light to prevent degradation.

The pharmacological profile of 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent inhibitory activity against several kinases associated with cancer progression. For instance, it has demonstrated significant activity against ABL1 and EGFR kinases, which are critical targets in oncology drug discovery. These findings have positioned the compound as a promising lead molecule for anti-cancer therapeutic development.

Recent research has also explored the potential of 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile as a building block for constructing heterocyclic frameworks in medicinal chemistry. Its ability to undergo further functionalization via nucleophilic substitution or coupling reactions has opened new avenues for drug design. For example, researchers have successfully appended bioisosteric groups to enhance pharmacokinetic properties while maintaining biological activity.

In terms of environmental impact, studies have been conducted to assess the biodegradation and toxicity of 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile. Results indicate that the compound undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial effluents. These findings are crucial for ensuring sustainable practices during large-scale production and use.

The application of computational chemistry tools has significantly advanced our understanding of 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These computational studies have been instrumental in guiding experimental efforts toward optimizing synthetic routes and predicting biological activity.

In conclusion, 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidine-3-carbonitrile is a versatile compound with immense potential across multiple scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, underscore its importance as a valuable tool in modern chemistry research.